Cas no 22876-64-8 (Ethanamine, 2-[[(4-methoxyphenyl)methyl]thio]-)

• Product Name: Ethanamine, 2-[[(4-methoxyphenyl)methyl]thio]-
• CAS No: 22876-64-8
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 1412471
• PubChem ID: 4364923
• Update Time: 2025-04-20

Ethanamine, 2-[[(4-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[[(4-methoxyphenyl)methyl]thio]-
• 4-methoxybenzylthioethylamine
• 2-[(4methoxyphenyl)-methylthio]ethylamine
• A878402
• 22876-64-8
• JDPIICVTDYJKJG-UHFFFAOYSA-N
• 2-((4-Methoxybenzyl)thio)ethanamine
• 2-((4-methoxybenzyl)thio)ethan-1-amine
• S-p-methoxybenzylcysteamine
• 2-[(4-methoxyphenyl)methylsulfanyl]ethanamine
• AKOS000172452
• 2-(4-Methoxy-benzylsulfanyl)-ethylamine
• 2-(4-methoxybezyl-sulfanyl)-ethylamine
• MFCD01050408
• SCHEMBL672238

• Inchi： 1S/C10H15NOS/c1-12-10-4-2-9(3-5-10)8-13-7-6-11/h2-5H,6-8,11H2,1H3
• InChI Key： JDPIICVTDYJKJG-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 197.08755
• Monoisotopic Mass: 197.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 35.25